![molecular formula C19H19N3O4 B4683983 N-[1-[(ethylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-4-methylbenzamide](/img/structure/B4683983.png)
N-[1-[(ethylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-4-methylbenzamide
Overview
Description
N-[1-[(ethylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-4-methylbenzamide, commonly known as ENB, is a small molecule inhibitor that has been widely used in scientific research. ENB has been found to have potential therapeutic effects in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
Mechanism of Action
ENB exerts its effects by targeting specific proteins involved in various diseases. In cancer, ENB targets the protein tubulin, which is involved in cell division. ENB binds to tubulin and prevents it from polymerizing, which inhibits the growth of cancer cells. In Alzheimer's disease, ENB targets the protein beta-secretase, which is involved in the formation of amyloid beta plaques. ENB binds to beta-secretase and inhibits its activity, which prevents the formation of amyloid beta plaques. In Parkinson's disease, ENB targets the protein DJ-1, which is involved in protecting dopaminergic neurons from oxidative stress. ENB binds to DJ-1 and enhances its activity, which protects dopaminergic neurons from degeneration.
Biochemical and Physiological Effects:
ENB has been found to have various biochemical and physiological effects. In cancer, ENB inhibits the growth of cancer cells by targeting tubulin. In Alzheimer's disease, ENB inhibits the formation of amyloid beta plaques by targeting beta-secretase. In Parkinson's disease, ENB protects dopaminergic neurons from degeneration by targeting DJ-1. ENB has also been found to have anti-inflammatory effects, which may be beneficial in various diseases.
Advantages and Limitations for Lab Experiments
ENB has several advantages for lab experiments. ENB is a small molecule inhibitor, which makes it easy to synthesize and manipulate in the lab. ENB has been extensively studied and has a well-characterized mechanism of action, which makes it a useful tool for studying various diseases. However, ENB also has some limitations for lab experiments. ENB has low solubility in aqueous solutions, which may limit its use in certain experiments. ENB also has low bioavailability, which may limit its therapeutic potential in vivo.
Future Directions
There are several future directions for ENB research. One direction is to develop more potent and selective inhibitors of the proteins targeted by ENB. Another direction is to explore the therapeutic potential of ENB in other diseases, such as Huntington's disease and multiple sclerosis. ENB may also be used in combination with other drugs to enhance its therapeutic effects. Finally, the development of new delivery methods may improve the bioavailability of ENB and enhance its therapeutic potential in vivo.
Scientific Research Applications
ENB has been extensively used in scientific research as a tool to study various diseases. ENB has been found to have potential therapeutic effects in cancer, Alzheimer's disease, and Parkinson's disease. In cancer, ENB has been shown to inhibit the growth of cancer cells by targeting specific proteins involved in cancer cell proliferation. In Alzheimer's disease, ENB has been found to inhibit the formation of amyloid beta plaques, which are a hallmark of the disease. In Parkinson's disease, ENB has been shown to protect dopaminergic neurons from degeneration, which is a key feature of the disease.
properties
IUPAC Name |
N-[(Z)-3-(ethylamino)-1-(3-nitrophenyl)-3-oxoprop-1-en-2-yl]-4-methylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O4/c1-3-20-19(24)17(12-14-5-4-6-16(11-14)22(25)26)21-18(23)15-9-7-13(2)8-10-15/h4-12H,3H2,1-2H3,(H,20,24)(H,21,23)/b17-12- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBKQIIVELBRSIE-ATVHPVEESA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C(=CC1=CC(=CC=C1)[N+](=O)[O-])NC(=O)C2=CC=C(C=C2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCNC(=O)/C(=C/C1=CC(=CC=C1)[N+](=O)[O-])/NC(=O)C2=CC=C(C=C2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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